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Compound of Interest

Compound Name: 1-(2-Propynyl)cyclohexan-1-ol

Cat. No.: B101321

This document provides critical safety protocols and logistical information for the handling and
disposal of 1-(2-Propynyl)cyclohexan-1-ol, tailored for research and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety practices.

Chemical Identifier:

Property Value

IUPAC Name 1-prop-2-ynylcyclohexan-1-ol
Molecular Formula C9H140[1]

CAS Number 19135-08-1[1]

Molecular Weight 138.21 g/mol [1]

Hazard Identification and GHS Classification

1-(2-Propynyl)cyclohexan-1-ol is classified as an irritant. The Global Harmonized System
(GHS) classifications are as follows:
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
L irritation[1]
tract irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-(2-Propynyl)cyclohexan-1-
ol. The following equipment must be worn:

Protection Type Recommended Specification

Safety glasses with side-shields or tightly sealed

Eye Protection
goggles.[2]

Impervious chemical-resistant gloves (e.g.,
Hand Protection nitrile, neoprene).[2] Gloves should be inspected

for integrity before each use.

Protective work clothing or a lab coat that
Skin and Body Protection covers the arms and body.[2][3] Ensure clothing

is stored separately from personal items.[2]

A suitable respirator should be used when high
Respiratory Protection concentrations are present or if working in a
poorly ventilated area.[2][4]

Handling and Storage Procedures

Handling:
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Ensure good ventilation at the workplace.[2]

Open and handle the container with care.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly before breaks and at the end of the workday.[2]
Storage:

o Keep the container tightly sealed.[2]

o Store in a cool, well-ventilated area.[4]

o For optimal stability, refrigeration may be required as recommended for similar compounds.

[2]
Accidental Release Measures
In the event of a spill, follow these procedures:
o Evacuation: Evacuate non-essential personnel from the area.
o Ventilation: Ensure adequate ventilation.

o Containment: Absorb the spill with a liquid-binding material such as sand, diatomite, or
universal binders.[2]

» Neutralization: Use a neutralizing agent if necessary.[2]

» Disposal: Collect the contaminated material into a suitable container for disposal according
to waste disposal regulations.[2]

Disposal Plan

Contaminated materials and the chemical itself must be disposed of as hazardous waste.
Follow all local, state, and federal regulations for chemical waste disposal. Do not allow the
material to be released into the environment without proper governmental permits.[2]
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Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 1-(2-
Propynyl)cyclohexan-1-ol in a laboratory setting.
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Caption: Standard Operating Procedure for Handling 1-(2-Propynyl)cyclohexan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-(2-
Propynyl)cyclohexan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101321#personal-protective-equipment-for-handling-
1-2-propynyl-cyclohexan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b101321?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Propynyl_cyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Propynyl_cyclohexan-1-ol
https://datasheets.scbt.com/sc-224210.pdf
https://orgchemboulder.com/Technique/Safety/Protectivegear.shtml
https://dcchemicals.com/msds/MSDS_DC44257.html
https://www.benchchem.com/product/b101321#personal-protective-equipment-for-handling-1-2-propynyl-cyclohexan-1-ol
https://www.benchchem.com/product/b101321#personal-protective-equipment-for-handling-1-2-propynyl-cyclohexan-1-ol
https://www.benchchem.com/product/b101321#personal-protective-equipment-for-handling-1-2-propynyl-cyclohexan-1-ol
https://www.benchchem.com/product/b101321#personal-protective-equipment-for-handling-1-2-propynyl-cyclohexan-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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